Cas no 329234-99-3 (6-Chloro-1-[(3,5-dimethylphenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole)

• Product Name: 6-Chloro-1-[(3,5-dimethylphenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole
• CAS No: 329234-99-3
• MF: C₂₃H₂₁ClN₂O₂
• MW: 392.878044843674
• CID: 5017497
• Update Time: 2025-09-17

6-Chloro-1-[(3,5-dimethylphenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-[(3,5-dimethylphenyl)methoxy]-2-(4-methoxyphenyl)-1H-1,3-benzodiazole
• Bionet1_000707
• HMS569P09
• 6-chloro-1-[(3,5-dimethylphenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole
• 6-chloro-1-[(3,5-dimethylbenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole
• 6-Chloro-1-[(3,5-dimethylphenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole

• Inchi： 1S/C23H21ClN2O2/c1-15-10-16(2)12-17(11-15)14-28-26-22-13-19(24)6-9-21(22)25-23(26)18-4-7-20(27-3)8-5-18/h4-13H,14H2,1-3H3
• InChI Key： GGIZNSCZQDNNIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(C1C=CC(=CC=1)OC)=N2)OCC1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 489
• XLogP3: 6.3
• Topological Polar Surface Area: 36.3